Cas no 138133-64-9 (3-(1-AMINOPENTYL)ANILINE)

• Product Name: 3-(1-AMINOPENTYL)ANILINE
• CAS No: 138133-64-9
• MF: C₁₁H₁₈N₂
• MW: 178.27
• CID: 5273454
• Update Time: 2025-08-05

3-(1-AMINOPENTYL)ANILINE Chemical and Physical Properties

Names and Identifiers

• 3-(1-AMINOPENTYL)ANILINE

• Inchi： 1S/C11H18N2/c1-2-3-7-11(13)9-5-4-6-10(12)8-9/h4-6,8,11H,2-3,7,12-13H2,1H3
• InChI Key： XMRWOYLZOIMFMP-UHFFFAOYSA-N
• SMILES： NC1=CC=CC(C(N)CCCC)=C1

Additional information on 3-(1-AMINOPENTYL)ANILINE

Professional Introduction to 3-(1-AMINOPENTYL)ANILINE (CAS No. 138133-64-9)

3-(1-AMINOPENTYL)ANILINE, identified by the Chemical Abstracts Service registry number 138133-64-9, is a significant organic compound that has garnered attention in the field of pharmaceutical chemistry and material science. This compound, featuring a combination of aniline and a pentylamine side chain, exhibits unique chemical properties that make it valuable for various applications, particularly in the synthesis of complex molecules and functional materials. The molecular structure of 3-(1-AMINOPENTYL)ANILINE consists of a benzene ring substituted with an amino group at one position and a pentyl chain extending from another, providing a versatile platform for further chemical modifications.

The synthesis of 3-(1-AMINOPENTYL)ANILINE typically involves the reaction between aniline derivatives and appropriate alkylating agents or reagents that introduce the pentylamine moiety. Advanced synthetic methodologies, such as nucleophilic substitution reactions or cross-coupling techniques, are often employed to achieve high yields and purity. These synthetic approaches are critical in ensuring that the final product meets the stringent requirements for pharmaceutical applications, where impurities can significantly impact efficacy and safety.

In recent years, 3-(1-AMINOPENTYL)ANILINE has been explored in the development of novel therapeutic agents. Its bifunctional nature—combining an aromatic ring with an aliphatic amine—makes it a valuable intermediate in the synthesis of bioactive molecules. For instance, researchers have utilized 3-(1-AMINOPENTYL)ANILINE as a precursor in the creation of small-molecule inhibitors targeting various biological pathways. These inhibitors have shown promise in preclinical studies for their ability to modulate enzyme activity and interfere with disease-related mechanisms.

One particularly noteworthy application of 3-(1-AMINOPENTYL)ANILINE is in the field of drug delivery systems. The compound’s ability to form stable complexes with other molecules has been leveraged to develop novel formulations that enhance drug solubility, bioavailability, and targeted release. Such advancements are crucial for improving therapeutic outcomes, especially in cases where traditional drug formulations exhibit poor pharmacokinetic profiles. The incorporation of 3-(1-AMINOPENTYL)ANILINE into polymeric matrices or nanoparticles has demonstrated effective encapsulation and controlled release of active pharmaceutical ingredients (APIs), contributing to more efficient treatment strategies.

Moreover, the chemical properties of 3-(1-AMINOPENTYL)ANILINE have found relevance beyond pharmaceuticals. In material science, this compound serves as a building block for designing functional materials with specific electronic and optical properties. Its conjugated system, arising from the aromatic ring and the amine-substituted pentyl chain, allows for tunable electronic characteristics, making it suitable for applications in organic electronics, such as light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to modify its structure further enhances its utility in creating materials with tailored functionalities.

Recent research has also highlighted the role of 3-(1-AMINOPENTYL)ANILINE in catalysis. The compound’s amine group can act as a ligand or catalyst component in various organic transformations, facilitating reactions that are otherwise challenging to achieve under mild conditions. For example, its use as a ligand in transition metal-catalyzed reactions has led to efficient syntheses of complex heterocyclic compounds, which are prevalent in many pharmaceuticals and agrochemicals. Such catalytic applications underscore the versatility of 3-(1-AMINOPENTYL)ANILINE as a chemical intermediate.

The safety profile of 3-(1-AMINOPENTYL)ANILINE is another critical aspect that has been extensively studied. While preliminary toxicological assessments suggest that it exhibits moderate toxicity at higher concentrations, its potential benefits in medical and industrial applications justify further investigation into safe handling protocols. Researchers are actively exploring methods to minimize exposure risks during synthesis and application, ensuring that safety remains a top priority.

In conclusion,3-(1-AMINOPENTYL)ANILINE (CAS No. 138133-64-9) is a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features enable its use as a key intermediate in pharmaceutical synthesis, drug delivery systems, functional materials, and catalytic processes. As research continues to uncover new applications for this compound, its importance is likely to grow further, driving innovation in both academic and industrial settings.